2-(4-Iodo-1H-pyrazol-1-yl)-N,N-dimethylacetamide

• Molecular Formula: C7H10IN3O
• Molecular Weight: 279.08 g/mol
• IUPAC Name: 2-(4-iodopyrazol-1-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C7H10IN3O/c1-10(2)7(12)5-11-4-6(8)3-9-11/h3-4H,5H2,1-2H3
• InChI Key: NDPHNQHMCYMXOH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C=C(C=N1)I

Description

2-(4-Iodo-1H-pyrazol-1-yl)-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C7H10IN3O and its molecular weight is 279.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-iodo-1H-pyrazole (0.95 g, 4.94 mmol) and 2-bromo-N,N-dimethylacetamide (Preparation 98, 0.82 g, 4.94 mmol) were dissolved in dry DMF (10 ml). To the stirred solution was added potassium carbonate (1 g, 7.35 mmol) and the reaction mixture was stirred for 24 hours. The solid was filtered and the solution was diluted with dichloromethane (50 ml) and water (30 ml). The organic solution was collected, dried and concentrated in vacuum. The crude was purified by silica gel column chromatography eluting with neat ethyl acetate to afford the title compound as a white crystalline solid (1.1 g, 80%). 1H-NMR (500 MHz, CDCl3): δ 3 (s, 3H), 3.09 (s, 3H), 5 (s, 2H), 7.54 (s, 1H), 7.6 (s, 1H).